Cas no 2172033-90-6 (2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid
• CAS No: 2172033-90-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6212458
• PubChem ID: 165543203
• Update Time: 2025-06-15

2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid
• 2172033-90-6
• EN300-1498290
• 2-{5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pyridin-2-yl}acetic acid

• Inchi： 1S/C27H27N3O5/c1-17(12-25(31)30-19-11-10-18(28-15-19)13-26(32)33)14-29-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,15,17,24H,12-14,16H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： OIUGATOGONVFHE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC1C=NC(CC(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid

Introduction to 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic Acid (CAS No. 2172033-90-6)

2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid, identified by its CAS number 2172033-90-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core appended with various functional groups. The presence of a fluoren-9-yl methoxycarbonyl moiety and an amino group in its structure suggests potential biological activity, making it a candidate for further exploration in drug discovery and development.

The molecular structure of this compound is notable for its complexity, which arises from the combination of multiple heterocyclic and aliphatic components. The pyridine ring, a common pharmacophore in medicinal chemistry, provides a stable aromatic core that can interact with biological targets. Additionally, the methylbutanamido group introduces a flexible side chain that may influence the compound's solubility and bioavailability. The acetic acid moiety at the terminal position further enhances its potential as a bioactive molecule, capable of engaging in various biochemical interactions.

In recent years, there has been growing interest in developing novel compounds that incorporate advanced structural motifs to improve therapeutic efficacy. The fluoren-9-yl methoxycarbonyl group, in particular, has been studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid a promising candidate for further investigation in the development of small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, and the structural features of this molecule suggest it may interact with receptors or enzymes involved in neural signaling. Preliminary studies have indicated that derivatives of pyridine with similar structural motifs exhibit properties that could be beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The presence of the fluoren-9-yl methoxycarbonyl group may further enhance its pharmacological profile by improving its pharmacokinetic properties.

The synthesis of 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid presents a significant challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis, including condensation reactions, cyclization, and functional group transformations, are employed to build the desired structure. The use of protective groups is also crucial to ensure that reactive sites are selectively modified without unwanted side reactions.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to verify the molecular structure and assess impurities. These methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that it matches the intended design.

The biological evaluation of 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid involves testing its interaction with biological targets such as enzymes and receptors. In vitro assays are commonly used to assess potential activity against specific disease-related pathways. For example, enzyme inhibition studies can determine if the compound interacts with enzymes involved in metabolic pathways or signal transduction processes. Additionally, cell-based assays may be employed to evaluate its effects on cellular functions relevant to neurological disorders.

Preclinical studies are essential before moving into human trials, providing insights into the compound's safety and efficacy. Animal models are used to assess toxicity profiles and pharmacokinetic behavior. These studies help identify any potential adverse effects and optimize dosing regimens for future clinical trials. The results from preclinical research are critical for regulatory agencies to approve new drug candidates for human testing.

The integration of computational methods has revolutionized drug discovery by enabling virtual screening and molecular modeling. These techniques allow researchers to predict how potential drug candidates will interact with biological targets before conducting expensive wet-lab experiments. By leveraging computational power, scientists can identify promising compounds like 2-{5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin}-2-y lacetic acid (CAS No. 2172033 - 90 - 6) more efficiently, reducing the time and resources required for drug development.

The future prospects for this compound are promising, particularly if it demonstrates significant therapeutic benefits in clinical trials. Its unique structural features make it a versatile scaffold for further modifications aimed at enhancing potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate its development into a viable therapeutic agent.

In conclusion,2-{5 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } am i n o ) - 3 - m e t h y l b u t an amidopy ridin e - 2 - y l } acetic acid ( C A S N o . 2172033 - 90 - 6 ) represents an intriguing molecule with potential applications in pharmaceutical research. Its complex structure and diverse functional groups position it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing neurological disorders and other therapeutic areas.